Cas no 61875-34-1 (6-Fluoroquinoxaline-2,3-diol)

• Product Name: 6-Fluoroquinoxaline-2,3-diol
• CAS No: 61875-34-1
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD01841699
• CID: 1631608
• PubChem ID: 601953
• Update Time: 2025-04-21

6-Fluoroquinoxaline-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedione, 6-fluoro-1,4-dihydro-
• 6-Fluoroquinoxaline-2,3-diol
• 6-Fluoro-quinoxaline-2,3-diol
• HTMREOADNCVDJP-UHFFFAOYSA-N
• 6-fluoroquinoxaline-2,3(1H,4H)-dione
• 6-fluoro-1,4-dihydroquinoxaline-2,3-dione
• 6-Fluoro-1,4-dihydro-2,3-quinoxalinedione
• Cambridge id 5662123
• Oprea1_235983
• Oprea1_133186
• MLS000700863
• 6-Fluoro-2,3-quinoxalinediol
• HMS2621E22
• 2,3-dihydroxy-6-fluoroquinoxaline
• MF
• MFCD00629759
• 6-Fluoro-1,4-dihydro-2,3-quinoxalinedione #
• SCHEMBL8555842
• CCG-2850
• CS-0322803
• DTXSID601271339
• AKOS006240831
• AKOS022421091
• SMR000230842
• CHEMBL1471518
• 61875-34-1
• SCHEMBL10851061
• Quinoxaline-2,3-dione, 1,4-dihydro-6-fluoro-
• SCHEMBL121242
• C91511
• FS-6043
• AG-690/33370038

• MDL： MFCD01841699
• Inchi： 1S/C8H5FN2O2/c9-4-1-2-5-6(3-4)11-8(13)7(12)10-5/h1-3H,(H,10,12)(H,11,13)
• InChI Key： HTMREOADNCVDJP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C(N2)=O)=O

Computed Properties

• Exact Mass: 180.03355
• Monoisotopic Mass: 180.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2

Experimental Properties

• PSA: 58.2